Cas no 59653-35-9 ((2S,3S)-2-hydroxy-3-methylpentanoic acid)

• Product Name: (2S,3S)-2-hydroxy-3-methylpentanoic acid
• CAS No: 59653-35-9
• Molecular Formula: C₆H₁₂O₃
• Molecular Weight: 132.157682418823
• CID: 380592
• PubChem ID: 854025

(2S,3S)-2-hydroxy-3-methylpentanoic acid Properties

Names and Identifiers

• Pentanoic acid,2-hydroxy-3-methyl-, (2R,3R)-rel-
• Isoleucic acid
• Pentanoicacid, 2-hydroxy-3-methyl-, (R*,R*)-
• (2S,3S)-2-hydroxy-3-methylpentanoic acid
• A-hydroxy-b-methylvaleric acid
• CS-0108582
• 2R-hydroxy-3R-methyl-pentanoic acid
• Q27161414
• D-Isoleucic acid
• Pentanoic acid, 2-hydroxy-3-methyl-, (2R,3R)-rel-
• A-hydroxy-b-methylvalerate
• 2-Hydroxy-3-methyl-pentanoate
• EN300-214785
• Pentanoic acid, 2-hydroxy-3-methyl-, (R*,R*)-
• 2-Hydroxy-3-methylpentanoic acid, (2R,3R)-
• (2R,3R)-2-hydroxy-3-methylpentanoic acid
• HY-W074264
• D76826
• 2-hydroxy-3-methyl-pentanoic acid
• 2-Hydroxy-3-methylvaleric acid, (2R,3R)-
• (2R,3R)-2-hydroxy-3-methyl-pentanoate
• 2-hydroxy-3-methyl-Valerate
• 86540-81-0
• Isoleucic acid, (-)-
• 31PQT8YA0S
• alpha-hydroxy-beta-methylvaleric acid
• 2-Hydroxy-3-methylvalerate
• DTXSID601347302
• LMFA01050380
• UNII-31PQT8YA0S
• (2R,3R)-2-hydroxy-3-methyl-pentanoic acid
• Pentanoic acid, 2-hydroxy-3-methyl-, (2R,3R)-
• SCHEMBL1623516
• UNII-ZHK526L1KJ
• CHEBI:89228
• ZHK526L1KJ
• 2-hydroxy-3-methyl-Valeric acid
• Isoleucic acid, (+/-)-
• 59653-35-9
• Rel-(2R,3R)-2-hydroxy-3-methylpentanoic acid

• InChIKey： RILPIWOPNGRASR-RFZPGFLSSA-N
• Inchi： InChI=1S/C6H12O3/c1-3-4(2)5(7)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t4-,5-/m1/s1
• SMILES： CCC(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 132.078644241g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 132.078644241g/mol
• Heavy Atom Count: 9
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids